Cas no 1804773-62-3 (5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804773-62-3
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4815577
• Update Time: 2025-06-10

5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO3/c1-15-5-2-4(3-9)7(13-6(5)14)16-8(10,11)12/h2H,3H2,1H3,(H,13,14)
• InChI Key： UEDRREMPAPSZAF-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(NC=1OC(F)(F)F)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6

Additional information on 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine

5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine, with CAS No. 1804773-62-3, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule's structure is characterized by a pyridine ring substituted with a fluoromethyl group at position 5, a hydroxyl group at position 2, a methoxy group at position 3, and a trifluoromethoxy group at position 6. These substituents contribute to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of multiple electron-withdrawing groups, such as the trifluoromethoxy and fluoromethyl substituents, enhances the compound's ability to interact with biological targets. This makes it a promising candidate for various applications, including antitumor, anti-inflammatory, and antimicrobial therapies. Researchers have also explored the potential of this compound as a lead molecule for designing more potent drugs with improved pharmacokinetic profiles.

The synthesis of 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. The precise placement of substituents on the pyridine ring requires meticulous control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antitumor activity has been evaluated in preclinical models, where it exhibited significant cytotoxic effects against various cancer cell lines without causing substantial toxicity to normal cells. These findings underscore the compound's potential as a targeted therapy for cancer treatment.

The structural uniqueness of 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine also lends itself to applications in other areas of chemistry. For example, its electron-deficient nature makes it an ideal candidate for use in organic electronics and materials science. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

Moreover, the compound's stability under physiological conditions has been extensively studied, revealing its suitability for in vivo applications. Its pharmacokinetic profile has been optimized through various formulation strategies, ensuring prolonged circulation time and enhanced bioavailability. These attributes make it a strong candidate for developing sustained-release drug delivery systems.

In conclusion, 5-(Fluoromethyl)-2-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its promising biological activity and stability, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern medicine and materials science.